Cas no 1805381-89-8 (3-Bromo-5-(difluoromethyl)-6-nitropyridine-2-acetic acid)

• Product Name: 3-Bromo-5-(difluoromethyl)-6-nitropyridine-2-acetic acid
• CAS No: 1805381-89-8
• MF: C₈H₅BrF₂N₂O₄
• MW: 311.037108182907
• CID: 4809134
• Update Time: 2025-06-28

3-Bromo-5-(difluoromethyl)-6-nitropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-6-nitropyridine-2-acetic acid

• Inchi： 1S/C8H5BrF2N2O4/c9-4-1-3(7(10)11)8(13(16)17)12-5(4)2-6(14)15/h1,7H,2H2,(H,14,15)
• InChI Key： SFQGTXRCIXQBBK-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C([N+](=O)[O-])N=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 1.8
• Topological Polar Surface Area: 96

Additional information on 3-Bromo-5-(difluoromethyl)-6-nitropyridine-2-acetic acid

3-Bromo-5-(difluoromethyl)-6-nitropyridine-2-acetic acid (CAS No. 1805381-89-8): A Versatile Building Block in Modern Organic Synthesis

In the realm of heterocyclic chemistry, 3-Bromo-5-(difluoromethyl)-6-nitropyridine-2-acetic acid (CAS No. 1805381-89-8) has emerged as a crucial pharmaceutical intermediate with growing importance in drug discovery and material science. This nitropyridine derivative combines multiple functional groups - a bromine substituent, difluoromethyl group, and nitro group - making it exceptionally valuable for constructing complex molecular architectures.

The compound's structural features have attracted significant attention from researchers investigating crop protection chemicals and agrochemical intermediates, particularly in the development of novel pesticide formulations. Its pyridine core structure serves as an excellent scaffold for creating biologically active molecules, while the electron-withdrawing groups enhance its reactivity in various cross-coupling reactions.

From a synthetic chemistry perspective, 3-Bromo-5-(difluoromethyl)-6-nitropyridine-2-acetic acid demonstrates remarkable versatility. The carboxylic acid functionality allows for straightforward derivatization through esterification or amide formation, while the aromatic bromine serves as an excellent handle for palladium-catalyzed coupling reactions such as Suzuki, Stille, or Buchwald-Hartwig reactions. These transformations are frequently searched by synthetic chemists looking for advanced intermediates in drug discovery pipelines.

The difluoromethyl group (-CF2H) in this compound has become particularly relevant in modern medicinal chemistry, as it serves as a bioisostere for various functional groups while offering improved metabolic stability. This property makes 3-Bromo-5-(difluoromethyl)-6-nitropyridine-2-acetic acid valuable for developing metabolically stable drug candidates, a hot topic in pharmaceutical research circles.

Recent studies have highlighted the potential of this compound in the synthesis of kinase inhibitors and other small molecule therapeutics. The nitropyridine moiety can participate in various nucleophilic aromatic substitution reactions, allowing for efficient structural diversification. These characteristics answer frequent search queries about versatile heterocyclic building blocks in drug discovery.

In material science applications, derivatives of 3-Bromo-5-(difluoromethyl)-6-nitropyridine-2-acetic acid have shown promise in the development of organic electronic materials. The electron-deficient nature of the nitropyridine system makes it suitable for creating n-type semiconductors, addressing current research interests in organic photovoltaics and OLED materials.

The compound's stability profile and well-characterized reactivity make it particularly valuable for high-throughput screening applications. Many pharmaceutical companies actively search for such multifunctional intermediates to accelerate their lead optimization processes. The presence of three distinct reactive sites allows for sequential modifications, enabling rapid generation of structure-activity relationship (SAR) data.

From a commercial availability standpoint, 3-Bromo-5-(difluoromethyl)-6-nitropyridine-2-acetic acid is typically supplied as a high-purity crystalline solid with excellent shelf stability. Suppliers often highlight its utility in parallel synthesis approaches, responding to the growing demand for diverse chemical libraries in drug discovery programs.

Environmental considerations regarding this compound have also gained attention. The difluoromethyl group is increasingly preferred over traditional chloromethyl analogs in green chemistry applications, as it often leads to reduced environmental persistence. This aspect addresses current industry trends toward developing sustainable chemistry solutions.

Analytical characterization of 3-Bromo-5-(difluoromethyl)-6-nitropyridine-2-acetic acid typically involves standard techniques such as HPLC purity analysis, 1H/19F NMR spectroscopy, and mass spectrometry. These quality control measures ensure the compound meets the stringent requirements of pharmaceutical and agrochemical applications, topics frequently searched by quality assurance professionals.

The future outlook for 3-Bromo-5-(difluoromethyl)-6-nitropyridine-2-acetic acid appears promising, particularly in the development of next-generation therapeutics targeting challenging biological pathways. Its unique combination of functional groups continues to inspire innovative synthetic strategies in both academic and industrial research settings, making it a compound worth watching in the evolving landscape of specialty chemicals.